Cas no 109012-23-9 (ethyl 1-methyl-4-nitro-imidazole-2-carboxylate)

• Product Name: ethyl 1-methyl-4-nitro-imidazole-2-carboxylate
• CAS No: 109012-23-9
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD03789110
• CID: 135451
• PubChem ID: 2758876
• Update Time: 2025-10-29

ethyl 1-methyl-4-nitro-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-4-nitroimidazole-2-carboxylate
• 1H-Imidazole-2-carboxylicacid, 1-methyl-4-nitro-, ethyl ester
• Ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate
• 1-methyl-4-nitro-1H-imidazole-2-carboxylic acid ethylester
• 1-methyl-4-nitroimidazole-2-carboxylic acid ethyl ester
• 2-ethoxycarbonyl-1-methyl-4-nitroimidazole
• ethyl 1-methyl-4-nitro-1H-imidazole
• ethyl 1-methyl-4-nitroimidazol-2-carboxylate
• ethyl 4-nitro-1-methylimidazole-2-carboxylate
• Ethyl-1-methyl-4-nitroimidazole-2-carboxylate
• C7H9N3O4
• PubChem23738
• QGTGFMLXIBQONB-UHFFFAOYSA-N
• SBB092420
• AB16105
• RP25681
• OR52509
• SY030991
• AB
• 1H-IMIDAZOLE-2-CARBOXYLIC ACID, 1-METHYL-4-NITRO-, ETHYL ESTER
• AB16
• ethyl 1-methyl-4-nitro-imidazole-2-carboxylate
• 109012-23-9
• MFCD03789110
• AMY41877
• 1H-Imidazole-2-carboxylicacid,1-methyl-4-nitro-,ethyl ester
• Ethyl 1-methyl4-nitroimidazole-2-carboxyiate
• FT-0768172
• CS-W001046
• SCHEMBL1594419
• J-520550
• DS-0233
• AKOS006277851
• ethyl1-methyl-4-nitro-1H-imidazole-2-carboxylate
• DTXSID60374537
• A1-44736
• DB-059804

• MDL： MFCD03789110
• Inchi： 1S/C7H9N3O4/c1-3-14-7(11)6-8-5(10(12)13)4-9(6)2/h4H,3H2,1-2H3
• InChI Key： QGTGFMLXIBQONB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC(=CN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05900
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 0.7

Experimental Properties

• Density: 1.42
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.584
• PSA: 89.94000
• LogP: 1.02820

ethyl 1-methyl-4-nitro-imidazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 1-methyl-4-nitro-imidazole-2-carboxylate

Ethyl 1-Methyl-4-Nitro-Imidazole-2-Carboxylate (CAS No. 109012-23-9): A Comprehensive Overview

The compound ethyl 1-methyl-4-nitro-imidazole-2-carboxylate (CAS No. 109012-23-9) is a specialized imidazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro group and an ester moiety, makes it a valuable intermediate in synthetic chemistry. This article delves into its properties, synthesis, and potential uses, while addressing trending topics like green chemistry and drug discovery.

In recent years, the demand for heterocyclic compounds like ethyl 1-methyl-4-nitro-imidazole-2-carboxylate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anticancer drugs. The compound’s nitro-imidazole core is analogous to structures found in FDA-approved drugs, sparking curiosity about its bioactivity and mechanism of action.

The synthesis of ethyl 1-methyl-4-nitro-imidazole-2-carboxylate typically involves multi-step organic reactions, including nitration and esterification. Modern techniques emphasize catalyst optimization and solvent-free conditions to align with sustainable chemistry principles. A hot topic in forums is whether this compound can be synthesized using microwave-assisted methods—a question reflecting the industry’s shift toward energy-efficient processes.

From an industrial perspective, CAS No. 109012-23-9 is often discussed in the context of scale-up challenges and purity standards. Analytical techniques like HPLC and NMR are critical for quality control, especially when the compound is used in high-value applications. Searches for "imidazole derivatives suppliers" or "nitro-imidazole synthesis protocol" highlight the commercial and academic interest in this niche.

Beyond pharmaceuticals, ethyl 1-methyl-4-nitro-imidazole-2-carboxylate has potential in material science, particularly in designing photoactive materials. Its nitro group lends itself to applications in organic electronics, a field gaining traction due to the rise of flexible devices. This versatility answers frequent queries about "imidazole compounds in nanotechnology."

In conclusion, ethyl 1-methyl-4-nitro-imidazole-2-carboxylate exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its relevance to drug development, sustainable synthesis, and emerging technologies ensures its place in ongoing scientific discourse. For researchers, understanding its structure-activity relationships remains a key focus area.